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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of research-grade triethylene glycol
diacrylate (TEGDA), a versatile crosslinking agent with significant applications in biomaterials,
drug delivery, and polymer science. This document details commercial suppliers, technical
specifications, experimental protocols, and key chemical pathways to assist researchers in
sourcing and effectively utilizing this monomer.

Commercial Suppliers and Product Specifications

Sourcing high-purity TEGDA is critical for reproducible research outcomes. Research-grade
TEGDA is typically characterized by high purity (often 297%), low moisture content, and the
presence of a polymerization inhibitor to ensure stability. Below is a comparison of
commercially available research-grade TEGDA from various suppliers.

Table 1: Commercial Suppliers of Research-Grade Triethylene Glycol Diacrylate
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Table 2: Physical and Chemical Properties of Triethylene Glycol Diacrylate

Property Value

CAS Number 1680-21-3

Molecular Formula C12H1806

Molecular Weight 258.27 g/mol
Appearance Clear, colorless liquid
Density 1.110 g/mL at 25 °C[1]
Refractive Index n20/D 1.464[1]
Viscosity 10-20 cP at 25 °C[2]
Boiling Point >300 °C

Flash Point 146.4 °C[2]

Synthesis Pathway

The synthesis of triethylene glycol diacrylate typically involves the esterification of triethylene
glycol with acrylic acid or its derivatives, such as acryloyl chloride. The following diagram
illustrates a common synthetic route.
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A typical synthesis pathway for triethylene glycol diacrylate.

Quality Control Workflow for Research-Grade
TEGDA

Ensuring the quality and purity of TEGDA is paramount for its use in sensitive research
applications. A typical quality control workflow involves a series of analytical tests to verify the
identity and purity of the final product.
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A generalized quality control workflow for research-grade TEGDA.
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Experimental Protocol: Synthesis of TEGDA
Hydrogels for Drug Delivery

This protocol describes the fabrication of TEGDA hydrogels via photopolymerization, a
common method for creating hydrogel networks for controlled drug release studies.[3]

Materials:

o Triethylene glycol diacrylate (TEGDA)

» Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one, such as Irgacure 1173)
e Phosphate-buffered saline (PBS, pH 7.4)

o Hydrophilic drug of interest

e UV lamp (365 nm)

e Molds (e.g., polydimethylsiloxane (PDMS) molds)

Methodology:

e Preparation of the Prepolymer Solution:

[¢]

In a light-protected vial, dissolve the desired concentration of TEGDA (e.g., 20-50% w/v) in
PBS.

o

Add the photoinitiator to the TEGDA solution at a concentration of 0.05-0.5% (w/v).

o

Vortex the solution until the photoinitiator is completely dissolved.

o

For in situ drug loading, dissolve the desired amount of the hydrophilic drug in the
prepolymer solution.

e Casting and Curing:

o Pipette the prepolymer solution into the molds.
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o Place the molds under a UV lamp and expose the solution to UV light for 5-15 minutes to
initiate polymerization and crosslinking. Curing time may vary depending on UV intensity
and the concentrations of prepolymer and photoinitiator.

e Washing and Swelling:
o Carefully remove the crosslinked hydrogels from the molds.

o Wash the hydrogels extensively with deionized water or PBS for 24-48 hours, with
frequent changes of the washing solution, to remove any unreacted monomers and

photoinitiator.
e Drug Release Study:

o Place a drug-loaded hydrogel of known weight and drug content into a known volume of
release medium (e.g., 10 mL of PBS) in a sealed container.

o Maintain the container in a shaking incubator at 37°C and a constant agitation speed (e.g.,
100 rpm).

o At predetermined time intervals, withdraw a small aliquot of the release medium and
replace it with an equal volume of fresh, pre-warmed release medium.

o Analyze the drug concentration in the withdrawn aliquots using a suitable analytical
method (e.g., UV-Vis spectrophotometry or HPLC).

Polymerization Mechanism: Free Radical
Polymerization of TEGDA

The crosslinking of TEGDA to form a hydrogel network typically proceeds via a free-radical
polymerization mechanism. This chain-growth process consists of three main stages: initiation,
propagation, and termination.
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The free-radical polymerization mechanism of triethylene glycol diacrylate.

This technical guide provides a foundational understanding of research-grade triethylene
glycol diacrylate for its application in scientific research, particularly in the fields of materials
science and drug development. For specific applications, it is recommended to consult the
detailed technical documentation provided by the respective suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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